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Compound of Interest

Compound Name: CCT 137690

Cat. No.: B1683879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, and logistical information for the handling,

use, and disposal of CCT 137690, a potent, orally bioavailable pan-Aurora kinase inhibitor. The

following procedural guidance is designed to ensure laboratory safety and proper experimental

conduct.

Immediate Safety Information
While a specific Safety Data Sheet (SDS) for CCT 137690 is not publicly available in full, the

following precautions are based on the known toxicological profile of similar potent kinase

inhibitors and general laboratory safety standards. It is imperative to consult the supplier-

specific SDS upon receipt of the compound.

Personal Protective Equipment (PPE)
Given that CCT 137690 is a potent cytotoxic agent that induces apoptosis, appropriate PPE is

mandatory to prevent exposure.
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PPE Category Minimum Requirement

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile gloves. Change gloves frequently and

immediately if contaminated.

Body Protection

A lab coat that is fully buttoned. Consider a

disposable gown for procedures with a high risk

of aerosolization or splashing.

Respiratory Protection

For handling the solid compound or preparing

stock solutions, a fit-tested N95 respirator or

higher is recommended to avoid inhalation of

airborne particles. Work in a certified chemical

fume hood.

Emergency Procedures
Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Operational Plan: Handling and Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper handling and storage are crucial for maintaining the integrity of CCT 137690 and

ensuring the safety of laboratory personnel.

Aspect Procedure

Receiving

Inspect the package for any damage upon

arrival. Open in a designated area, preferably a

chemical fume hood.

Storage

Store the solid compound at -20°C for long-term

stability.[1] Stock solutions in DMSO can also be

stored at -20°C. Avoid repeated freeze-thaw

cycles.

Weighing

Weigh the solid compound in a chemical fume

hood with appropriate respiratory protection.

Use an enclosure if available.

Solution Preparation

Prepare stock solutions in a chemical fume

hood. CCT 137690 is soluble in DMSO.[2] For a

10 mM stock solution, dissolve 5.51 mg of CCT

137690 in 1 mL of DMSO.

Disposal Plan
All waste contaminated with CCT 137690 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.g.,

pipette tips, tubes, gloves, weighing paper) in a

designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste

Collect all contaminated liquid waste (e.g.,

unused stock solutions, cell culture media) in a

designated, sealed, and clearly labeled

hazardous waste container. Do not pour down

the drain.

Final Disposal

Dispose of all hazardous waste through your

institution's environmental health and safety

(EHS) office, following all local, state, and

federal regulations.[3]

Experimental Protocols and Data
CCT 137690 is a potent inhibitor of Aurora kinases A, B, and C, leading to mitotic arrest and

subsequent apoptosis.[4]

Quantitative Data Summary
Parameter Value Cell Lines/Conditions

IC50 (Aurora A) 15 nM Biochemical Assay

IC50 (Aurora B) 25 nM Biochemical Assay

IC50 (Aurora C) 19 nM Biochemical Assay

GI50 (SW620 Colon

Carcinoma)
0.30 µM Cell-based Assay

GI50 (A2780 Ovarian Cancer) 0.14 µM Cell-based Assay

Key Experimental Methodologies
In Vitro Kinase Assay:
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An in vitro kinase assay can be performed to determine the inhibitory activity of CCT 137690
against Aurora kinases.[2]

Plate Preparation: Coat a 384-well plate with dithiothreitol (DTT).

Compound Addition: Add CCT 137690 dissolved in 2% DMSO to each well.

Master Mix Addition: Add a master mix containing kinase buffer, ATP, and a suitable

substrate (e.g., myelin basic protein).

Enzyme Addition: Initiate the reaction by adding the Aurora kinase enzyme.

Incubation: Incubate at room temperature for a specified time (e.g., 2 hours).

Stopping the Reaction: Stop the reaction by washing the plate.

Detection: Quantify kinase activity, for example, by measuring the incorporation of

radiolabeled phosphate.

Cell Proliferation (MTT) Assay:

To assess the anti-proliferative effects of CCT 137690 on cancer cell lines:[2]

Cell Seeding: Plate cells in a 96-well plate at a predetermined density.

Compound Treatment: Treat the cells with a range of CCT 137690 concentrations.

Incubation: Incubate for a specified period (e.g., 72 hours).

MTT Addition: Add MTT solution to each well and incubate to allow for formazan crystal

formation.

Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

to determine cell viability.
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Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of CCT 137690 and a typical

experimental workflow.
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Caption: CCT 137690 inhibits Aurora kinases, leading to mitotic arrest and apoptosis.
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Caption: A typical experimental workflow for evaluating CCT 137690 in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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